7-(4-Chloro-phenyl)-5-hydroxy-benzo[1,3]oxathiol-2-one

• IUPAC Name: 7-(4-chlorophenyl)-5-hydroxy-1,3-benzoxathiol-2-one
• InChI: InChI=1S/C13H7ClO3S/c14-8-3-1-7(2-4-8)10-5-9(15)6-11-12(10)17-13(16)18-11/h1-6,15H
• InChI Key: KWSFARAVCWJNKK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C3C(=CC(=C2)O)SC(=O)O3)Cl
• Molecular Formula: C13H7ClO3S
• Molecular Weight: 278.71 g/mol

Description

The compound “7-(4-Chloro-phenyl)-5-hydroxy-benzo[1,3]oxathiol-2-one” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound. It is related to the class of compounds known as benzoxathiolones. Benzoxathiolones are a type of heterocyclic compound, which means they contain a ring structure that includes atoms of at least two different elements.

Physical And Chemical Properties Analysis

The physical and chemical properties of “7-(4-Chloro-phenyl)-5-hydroxy-benzo[1,3]oxathiol-2-one” are not provided in the sources retrieved. Generally, the properties of a compound depend on its molecular structure and can include characteristics such as color, hardness, malleability, solubility, electrical conductivity, density, melting point, and boiling point.

Scientific Research Applications

Dopaminergic Activity

Substituted benzazepines, closely related to the chemical structure of interest, have been synthesized and evaluated for their agonist activity on central and peripheral dopamine receptors. These compounds, prepared through specific cyclization and demethylation processes, have shown preliminary evidence of dopaminergic activity, which was determined through various in vivo and in vitro assays (Pfeiffer et al., 1982).

SRS-A Inhibiting Activity

Hindered phenolic 1,3-benzoxathioles have been prepared and investigated for their biological properties, including leukotriene inhibition which is significant in the treatment of asthma. These compounds displayed various biological activities, suggesting potential as candidate drugs for asthma treatment (Aizawa et al., 1990).

Synthesis and Properties of Monocyclic Oxathioles

Research into the synthesis and properties of monocyclic 5H-1,2-oxathioles has provided valuable insights into their chemical behavior, including oxidation potentials and thermal reactions. These studies contribute to the understanding of the reactivity and potential applications of oxathiole derivatives in various fields (Ono et al., 2003).

Ferroelectric Liquid Crystal Materials

The synthesis of compounds exhibiting ferroelectric liquid-crystal behavior highlights the potential for developing new materials with specific electro-optical properties, useful in displays and other technologies (Haramoto et al., 1990).

Antibacterial Activity

Compounds synthesized from 4-amino-7-chloro-2-oxo-2H-chromen-3-carbaldehyde, structurally related to the compound of interest, have demonstrated antibacterial activity, suggesting the potential for developing new antimicrobial agents (Behrami et al., 2017).